Cas no 1023595-07-4 (Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
• CAS No: 1023595-07-4
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• CID: 6042355
• PubChem ID: 68853653
• Update Time: 2025-08-02

Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
• SCHEMBL3955815
• DTXSID001178440
• 1,1-Dimethylethyl N-[4-(aminocarbonyl)-4-piperidinyl]carbamate
• tert-butyl N-(4-carbamoylpiperidin-4-yl)carbamate
• EN300-6197388
• 1023595-07-4

• Inchi： 1S/C11H21N3O3/c1-10(2,3)17-9(16)14-11(8(12)15)4-6-13-7-5-11/h13H,4-7H2,1-3H3,(H2,12,15)(H,14,16)
• InChI Key： UBMRWKQCZQBGBH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C(N)=O)CCNCC1

Computed Properties

• Exact Mass: 243.15829154g/mol
• Monoisotopic Mass: 243.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 441.5±45.0 °C(Predicted)
• pka: 10.77±0.20(Predicted)

Additional information on Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS No. 1023595-07-4)

Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS No. 1023595-07-4) is a specialized organic compound with significant relevance in pharmaceutical research and chemical synthesis. This compound, often referred to as a piperidine carbamate derivative, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers and industry professionals frequently search for this compound due to its unique structural features and versatility in synthetic pathways.

The molecular structure of Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester includes a piperidine ring functionalized with a carbamoyl group and a tert-butyl ester. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the carbamic acid moiety is particularly noteworthy, as it is a common feature in many bioactive compounds, including enzyme inhibitors and receptor modulators.

One of the key areas of interest for this compound is its potential role in central nervous system (CNS) drug development. The piperidine scaffold is a well-known pharmacophore found in numerous CNS-active drugs, and modifications to this core structure can lead to compounds with varied biological activities. Researchers are particularly interested in how the tert-butyl ester group influences the compound's stability and bioavailability, which are critical factors in drug design.

In addition to its pharmaceutical applications, Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester is also explored in organic synthesis and catalysis. Its unique structure allows it to participate in a variety of chemical reactions, making it a versatile building block for more complex molecules. Chemists often search for this compound when designing new synthetic routes or optimizing existing ones.

The compound's CAS No. 1023595-07-4 is a crucial identifier for researchers and suppliers, ensuring accurate sourcing and documentation. Given the increasing demand for high-purity chemical intermediates in drug discovery, the availability and quality of this compound are of paramount importance. Suppliers and manufacturers often highlight its high purity and consistent quality to meet the stringent requirements of pharmaceutical applications.

Recent trends in the chemical and pharmaceutical industries have placed greater emphasis on sustainable synthesis and green chemistry. Researchers are investigating eco-friendly methods to produce Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester, reducing the environmental impact of its synthesis. This aligns with the broader industry shift toward sustainable practices and has become a hot topic among chemists and environmental scientists.

Another area of growing interest is the compound's potential in peptide chemistry. The carbamoyl group can serve as a protective group or a linker in peptide synthesis, offering new possibilities for creating modified peptides with enhanced properties. This application is particularly relevant in the development of peptide-based therapeutics, a rapidly expanding field in modern medicine.

For those working in medicinal chemistry, understanding the structure-activity relationship (SAR) of Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester is essential. Small modifications to its structure can lead to significant changes in its biological activity, making it a valuable tool for drug discovery. Researchers often explore its derivatives to identify new leads for therapeutic agents.

In summary, Carbamic acid, N-[4-(aminocarbonyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS No. 1023595-07-4) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and peptide chemistry. Its unique structural features and versatility make it a subject of ongoing research and development. As the demand for innovative chemical intermediates grows, this compound is likely to remain a key player in advancing scientific and industrial progress.